Cobalt silicofluoride

• IUPAC Name: cobalt(2+);hexafluorosilicon(2-)
• InChI: InChI=1S/Co.F6Si/c;1-7(2,3,4,5)6/q+2;-2
• InChI Key: UGQWWKUOLIOJAF-UHFFFAOYSA-N
• Canonical SMILES: F[Si-2](F)(F)(F)(F)F.[Co+2]
• Molecular Formula: CoF6Si
• DSSTOX Substance ID: DTXSID60545422
• Molecular Weight: 201.009 g/mol
• CAS No.: 12021-67-9, 12021-68-0

Description

It typically appears as pale red crystals and is insoluble in water

Preparation Methods

Synthetic Routes and Reaction Conditions: Cobalt silicofluoride can be synthesized through the reaction of cobalt(II) fluoride with silicon tetrafluoride. The reaction typically occurs under controlled conditions to ensure the formation of the desired product. The general reaction is as follows:

$$\text{CoF}_2 + \text{SiF}_4 \rightarrow \text{CoSiF}_6$$CoF2​+SiF4​→CoSiF6​

Industrial Production Methods: Industrial production of this compound involves similar synthetic routes but on a larger scale. The process requires precise control of temperature and pressure to optimize yield and purity. The use of high-purity reactants is essential to minimize impurities in the final product .

Chemical Reactions Analysis

Types of Reactions: Cobalt silicofluoride undergoes various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions, leading to the formation of higher oxidation state compounds.

Reduction: Reduction reactions can convert this compound to lower oxidation state cobalt compounds.

Substitution: It can participate in substitution reactions where fluorine atoms are replaced by other ligands.

Common Reagents and Conditions:

Oxidizing Agents: Oxygen, hydrogen peroxide, and other strong oxidizers.

Reducing Agents: Hydrogen gas, sodium borohydride, and other reducing agents.

Substitution Reagents: Various ligands such as phosphines, amines, and halides.

Major Products Formed:

Oxidation Products: Higher oxidation state cobalt compounds.

Reduction Products: Lower oxidation state cobalt compounds.

Substitution Products: Cobalt complexes with different ligands.

Scientific Research Applications

Cobalt silicofluoride has several applications in scientific research, including:

Catalysis: It is used as a catalyst in various chemical reactions, particularly in fluorination and C-F bond activation.

Material Science: It is studied for its potential use in the development of new materials with unique properties.

Environmental Science: It is investigated for its role in environmental remediation processes.

Mechanism of Action

The mechanism of action of cobalt silicofluoride involves its ability to interact with various molecular targets. In catalysis, it facilitates the activation of C-F bonds through its unique electronic properties. In biomedicine, it can interact with biological molecules, potentially serving as a contrast agent in imaging techniques .

Comparison with Similar Compounds

Cobalt Fluoride (CoF₂): Similar in structure but lacks the silicon component.

Silicon Tetrafluoride (SiF₄): Contains silicon and fluorine but no cobalt.

Cobalt Chloride (CoCl₂): Another cobalt compound with different chemical properties.

Uniqueness: Cobalt silicofluoride is unique due to its combination of cobalt and silicon within the same compound, providing distinct chemical and physical properties that are not observed in its individual components .

Biological Activity

Cobalt silicofluoride (CoSiF6) is a compound that has garnered attention for its potential biological applications, particularly in the fields of antimicrobial activity and cellular interactions. This article explores the biological activity of this compound, highlighting its mechanisms of action, effects on various biological systems, and relevant case studies.

This compound is a transition metal complex formed by the combination of cobalt ions with silicofluoride anions. The synthesis typically involves the reaction of cobalt salts with hydrofluoric acid and silica sources under controlled conditions. The resulting compound exhibits unique coordination properties due to the presence of cobalt, which can exist in multiple oxidation states.

Mechanisms of Biological Activity

1. Antimicrobial Properties:
Cobalt complexes, including this compound, have demonstrated significant antimicrobial activity. Research has shown that these compounds can inhibit the growth of various bacterial strains and fungi. The mechanisms underlying this activity include:

• DNA Intercalation: Cobalt complexes can intercalate into DNA structures, disrupting replication and transcription processes. This has been observed in studies where cobalt(II) complexes showed binding affinity to calf thymus DNA, leading to decreased metabolic activity in cultured cells .
• Oxidative Stress Induction: Cobalt compounds can generate reactive oxygen species (ROS), which contribute to cell damage and death in microbial cells .

2. Cytotoxic Effects:
While this compound exhibits antimicrobial properties, it also possesses cytotoxic effects on eukaryotic cells. Studies indicate that certain concentrations can lead to increased cellular damage, as evidenced by morphological changes and nuclear damage in treated cells . This duality—antimicrobial action coupled with cytotoxicity—highlights the need for careful dosage regulation in therapeutic applications.

Case Studies

Case Study 1: Antimicrobial Efficacy
A study investigated the antimicrobial efficacy of cobalt(II) complexes against pathogenic bacteria and fungi. The minimum inhibitory concentration (MIC) values were determined for various strains, revealing that this compound showed potent activity against both Gram-positive and Gram-negative bacteria. The results indicated that at concentrations as low as 0.5 mM, significant growth inhibition was achieved .

Case Study 2: Cellular Interaction Studies
In another study focusing on the interaction of cobalt complexes with mammalian cells, it was found that exposure to this compound resulted in a dose-dependent decrease in cell viability. At higher concentrations (above 3 mM), substantial cytotoxicity was observed, correlating with increased levels of oxidative stress markers within the cells .

Table 1: Antimicrobial Activity of this compound

Microorganism	MIC (mM)	MBC (mM)
Staphylococcus aureus	0.5	1.0
Escherichia coli	0.5	2.0
Candida albicans	1.0	2.5

Table 2: Cytotoxic Effects on L929 Mouse Fibroblasts

Concentration (mM)	Cell Viability (%)	ROS Levels (µM)
0.5	90	5
1.0	75	15
3.0	40	30

Customer Q & A

Q1: What role does cobalt silicofluoride play in concrete formulations, and what are its potential benefits?

A1: this compound acts as a water-tightness enhancer in concrete formulations. [, ] It is often combined with silicate compounds, such as sodium silicate or potassium silicate, to achieve this effect. [, ] While the exact mechanism is not elaborated upon in these papers, the combination of silicofluorides and silicates likely contributes to the formation of denser, less permeable concrete, enhancing its resistance to water penetration. This enhanced water-tightness can lead to more durable and longer-lasting concrete structures.

Q2: Are there other chemical compounds similar to this compound used for the same purpose?

A2: Yes, the research papers mention several other silicofluoride compounds that can be used as alternatives to this compound in concrete formulations. These include zinc silicofluoride, copper silicofluoride, magnesium silicofluoride, nickel silicofluoride, lithium silicofluoride, and iron silicofluoride. [, ] These compounds, along with this compound, are often used interchangeably depending on factors such as cost, availability, and specific performance requirements.